Cas no 620-79-1 (Ethyl 2-benzylacetoacetate)

Ethyl 2-benzylacetoacetate is a versatile ester compound widely used in organic synthesis and pharmaceutical applications. Its structure features both a benzyl group and an acetoacetate moiety, making it a valuable intermediate for the preparation of heterocyclic compounds, fine chemicals, and active pharmaceutical ingredients (APIs). The compound exhibits good solubility in common organic solvents, facilitating its use in reactions such as alkylations, condensations, and cyclizations. Its stability under standard conditions and well-defined reactivity profile enhance its utility in multi-step synthetic routes. Ethyl 2-benzylacetoacetate is particularly valued for its role in producing β-keto esters and as a precursor in the synthesis of complex organic molecules.
Ethyl 2-benzylacetoacetate structure
Ethyl 2-benzylacetoacetate structure
Product Name:Ethyl 2-benzylacetoacetate
CAS No:620-79-1
MF:C13H16O3
MW:220.264344215393
MDL:MFCD00009156
CID:82760
PubChem ID:246929
Update Time:2026-05-14

Ethyl 2-benzylacetoacetate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-benzylacetoacetate
    • 2-Benzylacetoacetic acid ethyl ester
    • 2-Benzylacetoacetate
    • ethyl 2-benzyl-3-oxobutanoate
    • Ethyl-2-benzylacetoacetate
    • 2-Acetyl-3-phenylpropionic Acid Ethyl Ester
    • Ethyl 2-Acetyl-3-phenylpropionate
    • Ethyl 2-acetyl-3-phenylpropanoate
    • Ethyl benzyl acetoacetate
    • Ethyl alpha-benzylacetoacetate
    • Ethyl .alpha.-benzylacetoacetate
    • Ethyl 3-oxo-2-benzylbutanoate
    • Ethyl alpha-acetylhydrocinnamate
    • Ethyl benzylacetoacetate
    • Hydrocinnamic acid, alpha-acetyl-, ethyl ester
    • XDWQYMXQMNUWID-UHFFFAOYSA-N
    • Ethyl .alpha.-acet
    • MDL： MFCD00009156
    • Inchi： 1S/C13H16O3/c1-3-16-13(15)12(10(2)14)9-11-7-5-4-6-8-11/h4-8,12H,3,9H2,1-2H3
    • InChI Key： XDWQYMXQMNUWID-UHFFFAOYSA-N
    • SMILES： O(C([H])([H])C([H])([H])[H])C(C([H])(C(C([H])([H])[H])=O)C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])=O
    • BRN： 520909

Computed Properties

  • Exact Mass: 220.11000
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 43.4

Experimental Properties

  • Color/Form: Colorless liquid
  • Density: 1.036 g/mL at 25 °C(lit.)
  • Boiling Point: 284°C(lit.)
  • Flash Point: Degrees Fahrenheit:>235.4°F
    Degrees Celsius:>113°C
  • Refractive Index: n20/D 1.5(lit.)
  • Solubility: Difficult in mix.
  • PSA: 43.37000
  • LogP: 1.99740
  • FEMA: 2416 | ETHYL 2-ACETYL-3-PHENYLPROPIONATE
  • Solubility: Insoluble or poorly soluble in water

Ethyl 2-benzylacetoacetate Security Information

  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Safety Instruction： S24/25
  • Hazardous Material Identification： Xi
  • Safety Term：S24/25

Ethyl 2-benzylacetoacetate Customs Data

  • HS CODE：2918300090
  • Customs Data：

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Ethyl 2-benzylacetoacetate Pricemore >>

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Ethyl 2-benzylacetoacetate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:620-79-1)Ethyl 2-benzylacetoacetate
Order Number:A868562
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:12
Price ($):334.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:620-79-1)Ethyl 2-benzylacetoacetate
A868562
Purity:99%
Quantity:100g
Price ($):334.0
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